Cas no 173898-20-9 (4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo2,3-BPyridine-1-Carboxylic Acid)

• Product Name: 4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo2,3-BPyridine-1-Carboxylic Acid
• CAS No: 173898-20-9
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD16039142
• CID: 833709
• PubChem ID: 22393192
• Update Time: 2025-07-09

4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo2,3-BPyridine-1-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 4-amino-, 1,1-dimethylethyl ester
• 1H-PYRROLO[2,3-B]PYRIDINE-1-CARBOXYLIC ACID, 4-AMINO-, 1,1-DIMETHYLETHYL ESTER
• 2-Methyl-2-propanyl 4-amino-1H-pyrrolo[2,3-b]pyridine-1-carboxyla te
• tert-butyl 4-amino-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• SVBSQUGWTCZTRK-UHFFFAOYSA-N
• 4-amino-1-tert-butoxycarbonyl-1H-pyrrolo[2,3-b]pyridine
• 4-amino-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester
• 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid,4-amino-,1,1-dimethylethyl ester
• YGA89820
• 173898-20-9
• AKOS037650034
• SCHEMBL2792837
• CS-B0576
• tert-butyl 4-aminopyrrolo[2,3-b]pyridine-1-carboxylate
• CS-14135
• tert-Butyl4-amino-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• 4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo2,3-BPyridine-1-Carboxylic Acid

• MDL： MFCD16039142
• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-7-5-8-9(13)4-6-14-10(8)15/h4-7H,1-3H3,(H2,13,14)
• InChI Key： SVBSQUGWTCZTRK-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2=C(C=CN=C12)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.11655
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 1.9

Experimental Properties

• PSA: 70.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo2,3-BPyridine-1-Carboxylic Acid

4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo[2,3-b]Pyridine-1-Carboxylic Acid (CAS No. 173898-20-9)

The compound 4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo[2,3-b]Pyridine-1-Carboxylic Acid (CAS No. 173898-20-9) is a highly specialized chemical entity with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyridine derivatives, which have gained considerable attention due to their unique structural features and promising biological activities. The CAS number 173898-20-9 uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature.

The structure of 4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo[2,3-b]Pyridine-1-Carboxylic Acid is characterized by a pyrrolopyridine ring system fused with a carboxylic acid group and an aminoethyl ester moiety. This combination of functional groups provides the molecule with both acidic and basic properties, making it versatile for various chemical modifications and applications. The amino group at position 4 introduces additional flexibility and reactivity, enabling the molecule to participate in a wide range of biochemical interactions.

Recent studies have highlighted the potential of pyrrolopyridine derivatives as scaffolds for designing novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that compounds like 4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo[2,3-b]Pyridine-1-Carboxylic Acid exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. These findings underscore the importance of this compound in the development of anti-inflammatory drugs.

In addition to its pharmacological applications, 4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo[2,3-b]Pyridine-1-Carboxylic Acid has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A study featured in *Advanced Materials* reported that this compound can serve as a building block for constructing efficient light-emitting diodes (LEDs), owing to its excellent charge transport properties.

The synthesis of 4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo[2,3-b]Pyridine-1-Carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to enhance yield and purity, making this compound more accessible for large-scale production. The use of microwave-assisted synthesis has been particularly effective in streamlining the preparation process.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Scientists have successfully conjugated 4-Amino-1,1-Dimethylethyl Ester 1h-Pyrrolo[2,3-b]Pyridine-1-Carboxylic Acid with nanoparticles to create drug delivery vehicles that can selectively target cancer cells. This approach not only enhances the efficacy of anticancer drugs but also reduces their systemic toxicity.

Furthermore, computational studies have provided valuable insights into the molecular interactions of 4-Amino-